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Compound of Interest

Compound Name: 2,4-Dibromopyridine

Cat. No.: B189624

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
2,4-Dibromopyridine (CAS No: 58530-53-3). Adherence to these procedures is critical to
ensure personnel safety and regulatory compliance in the laboratory.

Key Quantitative Data

A summary of important physical and safety data for 2,4-Dibromopyridine is provided below.
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Property Value Source

Molecular Formula CsHsBrzN [1]

Molecular Weight 236.89 g/mol [1]
White or colorless to almost

Appearance white or almost colorless [1]
powder, lump, or clear liquid.

Melting Point 35-40 °C [1]

Boiling Point 238 °C (lit.) [1]

Density 2.059 + 0.06 g/cm? (Predicted) [1]

Flash Point >110 °C [1]

Occupational Exposure Limits
(OEL)

No specific OEL established.
As a precaution, it is
recommended to handle 2,4-
Dibromopyridine with the same
caution as Pyridine. The OSHA
PEL for Pyridine is 5 ppm (15
mg/m3) as an 8-hour TWA.[2]

[3]4]

Hazard Identification and Personal Protective

Equipment (PPE)

2,4-Dibromopyridine is classified as a hazardous substance. It is toxic if swallowed, causes

skin irritation, and can cause serious eye irritation.[3][5] Appropriate personal protective

equipment is mandatory to prevent exposure.
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PPE Category

Required Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Skin and Body Protection

- Gloves: Chemical-resistant
gloves (e.g., nitrile rubber,
neoprene). Inspect gloves for
integrity before each use. - Lab
Coat: A fully-buttoned,
chemical-resistant lab coat. -
Clothing: Long pants and

closed-toe shoes.

Prevents skin contact, which
can cause irritation.

Contaminated work clothing
should not be allowed out of

the workplace.

Respiratory Protection

All handling of 2,4-
Dibromopyridine should be
conducted in a certified
chemical fume hood. If a fume
hood is not available or for spill
cleanup, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be

used.

Minimizes inhalation of dust or
vapors, which can cause

respiratory tract irritation.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2,4-Dibromopyridine is essential for laboratory safety.

Pre-Handling Preparations

o Safety Data Sheet (SDS) Review: All personnel must review the SDS for 2,4-

Dibromopyridine before commencing any work.[3]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[3]
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o Designated Area: Designate a specific area within a certified chemical fume hood for all
manipulations of 2,4-Dibromopyridine.

» Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite, sand),
personal protective equipment, and waste disposal bags should be readily available.

Handling Protocol

e Donning PPE: Put on all required personal protective equipment as detailed in the table
above.

o Transfer and Weighing: Conduct all transfers and weighing of 2,4-Dibromopyridine within
the designated chemical fume hood to minimize exposure to dust and vapors.[3]

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing
dust or vapors.[3]

o Container Management: Keep the container of 2,4-Dibromopyridine tightly closed when not
in use.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Remove and properly store or dispose of contaminated PPE.

Storage

o Store 2,4-Dibromopyridine in a tightly closed container in a cool, dry, and well-ventilated
area.[6]

o Store away from incompatible materials such as strong oxidizing agents.[3]

e The storage area should be clearly labeled and secured.

Disposal Plan

As a halogenated organic compound, 2,4-Dibromopyridine must be disposed of as hazardous
waste. Do not dispose of this chemical down the drain.[7][8]
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Waste Segregation: Collect all waste containing 2,4-Dibromopyridine, including
contaminated consumables (e.g., gloves, weighing paper, pipette tips), in a dedicated,
properly labeled hazardous waste container.[8]

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the
full chemical name "2,4-Dibromopyridine".[3]

Container Management: Keep the waste container securely closed except when adding
waste. Store the container in a designated satellite accumulation area within the laboratory.

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a certified hazardous waste disposal
contractor.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[3]

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give 1-2 glasses of water to drink. Seek immediate medical attention.[3]

Spill Response

Evacuate: Evacuate all non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.
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» Control Ignition Sources: Remove all sources of ignition from the area.

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as sand or vermiculite.

e Cleanup: Carefully sweep or scoop up the absorbed material and place it into a labeled
hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleanup materials as hazardous waste.

e Reporting: Report the spill to your laboratory supervisor and the institutional EHS office.

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling 2,4-Dibromopyridine.
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Caption: Safe Handling Workflow for 2,4-Dibromopyridine.
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Caption: Emergency Response Workflow for 2,4-Dibromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of 2,4-Dibromopyridine: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189624+#personal-protective-equipment-for-handling-
2-4-dibromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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